Cas no 18529-63-0 (Neuraminic acid,N-acetyl-, 7-acetate (7CI,9CI))

• Product Name: Neuraminic acid,N-acetyl-, 7-acetate (7CI,9CI)
• CAS No: 18529-63-0
• MF: C₁₃H₂₁NO₁₀
• MW: 351.30654501915
• CID: 123051
• PubChem ID: 12315523
• Update Time: 2025-04-18

Neuraminic acid,N-acetyl-, 7-acetate (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Neuraminic acid,N-acetyl-, 7-acetate (7CI,9CI)
• (2S,4S,5R,6R)-5-acetamido-6-(1-acetyloxy-2,3-dihydroxypropyl)-2,4-dihydroxyoxane-2-carboxylic acid
• N-Acetyl-7-O-acetylneuraminic acid
• (2S,4S,5R,6R)-5-acetamido-6-[(1R,2R)-1-acetyloxy-2,3-dihydroxypropyl]-2,4-dihydroxyoxane-2-carboxylic acid
• 7-acetate 5-(acetylamino)-3,5-dideoxy-D-glycero-D-galacto-2-Nonulosonate
• 7-acetate 5-acetamido-3,5-dideoxy-D-glycero-D-galacto-Nonulosonic acid
• 7-acetate 5-(acetylamino)-3,5-dideoxy-D-glycero-D-galacto-2-Nonulosonic acid
• SCHEMBL6046376
• 7-acetate 5-acetamido-3,5-dideoxy-D-glycero-D-galacto-Nonulosonate
• (2S,4S,5R,6R)-6-[(1R,2R)-1-(acetyloxy)-2,3-dihydroxypropyl]-5-acetamido-2,4-dihydroxyoxane-2-carboxylic acid
• DTXSID501281632
• 7-O-Acetyl-N-acetylneuraminic acid
• 18529-63-0
• 7-O-Acetyl-N-acetylneuraminate
• 521-77-7
• beta-Neuraminic acid, N-acetyl-, 7-acetate

• Inchi： 1S/C13H21NO10/c1-5(16)14-9-7(18)3-13(22,12(20)21)24-11(9)10(8(19)4-15)23-6(2)17/h7-11,15,18-19,22H,3-4H2,1-2H3,(H,14,16)(H,20,21)/t7-,8+,9+,10+,11+,13-/m0/s1
• InChI Key： DUOKWMWKFGDUDQ-GRRZBWEESA-N
• SMILES： O1[C@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)OC(C)=O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 351.117
• Monoisotopic Mass: 351.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 758.2°Cat760mmHg
• Flash Point: 412.3°C
• Refractive Index: 1.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives